Cas no 2171200-06-7 (1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid
• CAS No: 2171200-06-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5825257
• PubChem ID: 165562953
• Update Time: 2025-08-05

1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid
• 2171200-06-7
• EN300-1574081
• 1-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-17(14-23(29)27-16-26(24(30)31)12-7-13-26)28-25(32)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t17-/m1/s1
• InChI Key： ZFWRFJYQDFHBKP-QGZVFWFLSA-N
• SMILES： OC(C1(CNC(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2171200-06-7 and Product Name: 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid

Compound with the CAS number 2171200-06-7 and the product name 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a cyclobutane core and a fluorenyl moiety, suggests a high degree of specificity that could be leveraged in the design of novel therapeutic agents.

The fluorenyl methoxycarbonyl group in the molecular structure is particularly noteworthy, as it introduces a rigid aromatic ring system that can enhance the stability and bioavailability of the compound. This feature is especially relevant in the context of modern drug design, where structural rigidity often correlates with improved pharmacokinetic properties. The presence of the (3R)-configuration at the amine-bearing carbon further underscores the compound's stereochemical complexity, which is a critical factor in determining its biological activity.

Recent research in medicinal chemistry has highlighted the importance of cyclobutane derivatives in the development of bioactive molecules. The cyclobutane ring, with its inherent conformational constraints, can significantly influence the binding affinity and selectivity of a compound towards its biological target. In this context, 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid stands out as a promising candidate for further investigation.

The pentanamidomethyl side chain adds another layer of complexity to the molecule, providing multiple potential sites for interaction with biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of pharmacological properties through structural modifications. The combination of these structural elements—fluorenyl methoxycarbonyl, (3R)-configuration, cyclobutane core, and pentanamidomethyl side chain—makes this compound a fascinating subject for further exploration.

In recent years, there has been growing interest in fluorene-based scaffolds due to their unique photophysical properties and biological activities. The fluorenyl moiety in this compound not only contributes to its structural complexity but also opens up possibilities for applications in areas such as photodynamic therapy and fluorescent imaging. These applications are particularly relevant in the context of precision medicine, where targeted therapies are becoming increasingly important.

The amide functionality present in the molecular structure is another key feature that warrants attention. Amides are well-known for their ability to form hydrogen bonds, which can significantly enhance binding interactions between a drug molecule and its target. In this case, the amide group is integrated into a larger framework that includes other polar and non-polar substituents, creating a balance between hydrophilicity and hydrophobicity that could be advantageous for drug delivery.

From a synthetic chemistry perspective, the preparation of 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as asymmetric catalysis and protecting group strategies have been instrumental in achieving the desired stereochemical purity.

The potential biological activity of this compound has not been fully explored yet, but preliminary studies suggest that it may exhibit interesting pharmacological properties. For instance, its structure resembles known bioactive molecules that target specific enzymes or receptors involved in various disease pathways. Further investigation into its biological profile could uncover new therapeutic opportunities.

In conclusion, 1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid represents a promising candidate for drug development due to its unique molecular architecture and potential biological activities. The combination of structural features such as the fluorenyl methoxycarbonyl group, (3R)-configuration, cyclobutane core, and pentanamidomethyl side chain makes this compound an intriguing subject for further research. As synthetic chemistry continues to advance, it is likely that more compounds like this will be discovered and evaluated for their therapeutic potential.